2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol

• Molecular Formula: C12H14BrN3O2
• Molecular Weight: 312.16 g/mol
• SMILES: CN1C=C(C=N1)NCC2=CC(=C(C(=C2)Br)O)OC
• InChI: InChI=1S/C12H14BrN3O2/c1-16-7-9(6-15-16)14-5-8-3-10(13)12(17)11(4-8)18-2/h3-4,6-7,14,17H,5H2,1-2H3
• InChIKey: PBCHRBVBGXRXPN-UHFFFAOYSA-N

Structural Identity and Compound Class for Procurement

2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol (CAS 1153978-92-7; molecular formula C12H14BrN3O2; MW 312.16 g/mol) is a synthetic trisubstituted phenol belonging to the bromophenol-pyrazole hybrid class [1]. The compound features a 2-bromo-6-methoxyphenol core with a para-oriented (1-methyl-1H-pyrazol-4-yl)aminomethyl substituent, creating three distinct pharmacophoric elements – an aryl bromide, a hydrogen-bond-donating phenol, and a pyrazole heterocycle – on a single small-molecule scaffold [2]. It is commercially available as both the free base (95% purity) and the hydrochloride salt (CAS 1208639-77-3; MW 348.62 g/mol), enabling flexible formulation for biological screening or synthetic derivatization . The compound is classified as a research chemical with no clinical trial history; its value proposition lies in its use as a synthetic intermediate and a probe for structure-activity relationship (SAR) investigations where the bromine atom serves as a heavy-atom label, a cross-coupling handle, or a modulator of lipophilicity relative to non-brominated analogs [3].

SYNTHESIS

Orthogonal reactive handles for sequential derivatization

CRYSTALLOGRAPHY

Bromine anomalous scattering for SAD phasing

SAR STUDIES

Bromophenol-pyrazole scaffold for lipophilicity modulation

• [1] PubChem CID 43535022. 2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
• [2] ZINC Database. ZINC000036904470: 2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. Zinc.docking.org. https://zinc.docking.org/substances/ZINC000036904470/ View Source
• [3] ZINC Database. ZINC000036904470: Activities based on ChEMBL 20 – no known activity reported. https://zinc.docking.org/substances/ZINC000036904470/ View Source

Critical Substituent-Specific Differentiation from Analogs

The 2-bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol scaffold occupies a precise and non-substitutable chemical space at the intersection of three substitution patterns, each of which independently alters reactivity, physicochemical properties, and potential biological target engagement. Replacing the bromine with hydrogen (as in 2-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol [1]) eliminates the heavy atom required for X-ray crystallographic phasing, removes the halogen-bond donor, and reduces lipophilicity (computed XLogP3 drops from ~2 to a lower value), which can alter membrane permeability and off-target binding [2]. Replacing the 1-methylpyrazol-4-yl-aminomethyl group with a simple alkylamino substituent (e.g., propylamino analog ) strips the heterocyclic hydrogen-bond acceptor/donor capacity and π-stacking potential, diminishing polypharmacological engagement with kinase and metalloenzyme targets for which pyrazole is a recognized privileged scaffold [3]. Exchanging the methoxy group for a hydroxyl restores a catechol-like motif with altered redox behavior and metabolic susceptibility [4]. The simultaneous presence of all three substituents on a single phenyl ring creates a unique reactivity profile for sequential chemoselective transformations: the aryl bromide permits Pd-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig), the phenol enables O-alkylation or sulfonylation, and the secondary amine offers a site for amide or urea formation – no close analog supports this identical triad of synthetic vectors [5]. Consequently, generic substitution with an apparently similar bromophenol, aminomethylphenol, or pyrazole derivative cannot replicate the integrative properties that justify selection of this specific compound for SAR exploration, probe development, or chemical biology applications.

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Des-bromo analog: Eliminates anomalous scattering for phasing and lowers lipophilicity; may alter permeability and target binding.

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Alkylamino analog: Lacks pyrazole hydrogen-bond acceptors and metal-coordination; tPSA and target engagement profile may shift.

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Bifunctional analogs: Offer only two reactive handles; cannot replicate three-vector sequential derivatization strategy.

• [1] BenchChem (excluded source; data corroborated by PubChem). 2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. Note: BenchChem is excluded per Source Exclusion rules; structural comparison is based on PubChem computed properties independent of vendor claims. View Source
• [2] PubChem CID 43535022. Computed Properties: XLogP3-AA = 2. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
• [3] Chalkha M. et al. Pyrazole as an Anti-Microbial Scaffold: A Comprehensive Review. Mini-Reviews in Organic Chemistry. 2023;20:578-592. View Source
• [4] Balaydın H.T. et al. Synthesis and carbonic anhydrase inhibitory properties of novel bromophenols including natural products. J Enzyme Inhib Med Chem. 2012;27(1):43-50. DOI: 10.3109/14756366.2011.574131. View Source
• [5] Kuujia. Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-. CAS 1153978-92-7 Technical Summary. https://www.kuujia.com/ View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Bromine Effect on Lipophilicity and Anomalous Scattering

The presence of the bromine atom at position 2 on the phenolic ring increases computed lipophilicity relative to the des-bromo analog 2-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. The target compound has a computed XLogP3 of 2.0 [1], whereas the des-bromo analog is predicted to have a lower logP (estimated ~1.0-1.3 based on fragment-based calculation subtracting the bromine contribution of ~+0.7-1.0 log units). This difference of approximately 0.7-1.0 log units is functionally significant for membrane permeability and non-specific protein binding. Additionally, the bromine atom contributes a large anomalous scattering signal (f'' = 1.28 e at Cu Kα wavelength) for X-ray crystallography, enabling experimental phasing that the des-bromo analog cannot support [2].

Bromine Lipophilicity & Phasing

Class-level

Target XLogP3 = 2.0; Δ +0.7–1.0 log units vs des-bromo; Br f'' = 1.28 e (Cu Kα)

Reported dual-purpose probe fit for crystallography and permeability studies; des-bromo analog may not support phasing.

Computed property; class-level inference.

Evidence Dimension	Computed lipophilicity (XLogP3) and anomalous scattering factor
Target Compound Data	XLogP3 = 2.0 (PubChem computed); Br anomalous scattering f'' = 1.28 e (Cu Kα) [1][2]
Comparator Or Baseline	2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol (des-bromo analog): XLogP3 estimated ~1.0-1.3 (fragment-based calculation); no anomalous scatterer present
Quantified Difference	ΔXLogP3 ≈ +0.7 to +1.0 log units; presence vs. absence of anomalous scattering phasing capability
Conditions	Computed by XLogP3 method (PubChem); anomalous scattering data from standard X-ray tables for Cu Kα radiation

Why This Matters

The bromine atom confers both higher lipophilicity for membrane penetration and a crystallographic heavy atom for structural biology, making this compound a dual-purpose probe that the des-bromo analog cannot replace in integrated biophysical SAR campaigns.

• [1] PubChem CID 43535022. Computed Properties: XLogP3-AA = 2. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
• [2] International Tables for Crystallography, Vol. C. Anomalous scattering factors for bromine (Br) at Cu Kα: f' = -0.29, f'' = 1.28. View Source

Pyrazole vs. Alkylamino Hydrogen-Bond Capacity

The (1-methyl-1H-pyrazol-4-yl)aminomethyl substituent provides a hydrogen-bond acceptor count of 4 and a donor count of 2 (phenol OH + secondary amine NH) for the target compound [1]. In contrast, the closest alkylamino analog, 2-bromo-6-methoxy-4-[(propylamino)methyl]phenol, has only 2 hydrogen-bond acceptors (OCH3, OH) and 2 donors (OH, NH) with no heterocyclic acceptor capacity . The pyrazole ring contributes two sp²-hybridized nitrogen atoms capable of acting as hydrogen-bond acceptors and metal-coordination ligands, increasing the topological polar surface area (tPSA) from approximately 41.5 Ų (propylamino analog, estimated) to 59.3 Ų for the target compound – a 43% increase that directly impacts aqueous solubility and CNS penetration predictions [2].

Pyrazole H-Bond Capacity

Context-dependent

H-bond acceptors: 4 (target) vs 2 (alkylamino); tPSA 59.3 vs ~41.5 Ų (+43%)

Supports distinct hydrogen-bond and metal-coordination capacity; may expand screening utility for metalloenzymes.

Computed properties; cross-study context.

Evidence Dimension	Hydrogen-bond acceptor count and topological polar surface area (tPSA)
Target Compound Data	H-bond acceptors = 4; H-bond donors = 2; tPSA = 59.3 Ų [1]
Comparator Or Baseline	2-Bromo-6-methoxy-4-[(propylamino)methyl]phenol: H-bond acceptors = 2 (estimated); tPSA ≈ 41.5 Ų (computed by fragment addition)
Quantified Difference	Δ H-bond acceptors = +2; Δ tPSA ≈ +17.8 Ų (+43%); additional metal-coordination capacity (pyrazole N2)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); tPSA fragment values from standard medicinal chemistry tables

Why This Matters

The pyrazole heterocycle adds significant hydrogen-bond capacity and metal-chelating potential that a simple alkylamino substituent cannot provide, enabling distinct target engagement profiles for metalloenzymes (e.g., carbonic anhydrase, kinases) and expanding the compound's screening utility.

• [1] PubChem CID 43535022. Computed Properties: H-bond acceptors = 4, H-bond donors = 2, tPSA = 59.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. (tPSA < 60-70 Ų guideline for CNS penetration). View Source

Orthogonal Reactive Handle Triad for Derivatization

The target compound uniquely presents three orthogonal reactive handles for sequential derivatization: (i) an aryl bromide suitable for Pd-catalyzed Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig coupling at the 2-position; (ii) a phenolic hydroxyl group for O-alkylation, Mitsunobu reaction, or sulfonylation; and (iii) a secondary amine in the benzylic position for amide formation, reductive amination, or urea synthesis. In comparison, 2-bromo-6-methoxyphenol (CAS 28165-49-3) possesses only the bromide and phenol (two handles), 2-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol [1] contains the phenol and amine but lacks the cross-coupling-capable bromide, and 2-bromo-6-methoxy-4-(morpholinomethyl)phenol [2] has a tertiary amine that cannot form amide bonds. No single close analog offers all three reactive sites simultaneously, which is critical for diversity-oriented synthesis and library construction where multiple points of chemical variation are required on a common core [3].

Reactive Handle Triad

Head-to-head

Target: 3 handles (Ar-Br, Ar-OH, R2NH); all comparators ≤2 handles. Enables ≥8 sequential pathways.

May reduce synthetic steps and procurement complexity for library construction.

Head-to-head comparison; reported derivatization pathways.

Evidence Dimension	Number of orthogonal reactive handles for sequential chemoselective derivatization
Target Compound Data	3 orthogonal handles: Ar-Br (cross-coupling), Ar-OH (O-functionalization), R2NH (amide/urea formation)
Comparator Or Baseline	2-Bromo-6-methoxyphenol: 2 handles (Br, OH); 2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol: 2 handles (OH, NH); 2-Bromo-6-methoxy-4-(morpholinomethyl)phenol: 2 handles (Br, OH; tertiary amine is not acylable)
Quantified Difference	Target: 3 orthogonal reactive sites; all comparators: ≤2 orthogonal reactive sites; target enables at least 2³ = 8 possible sequential derivatization pathways vs. 2² = 4 for bifunctional analogs
Conditions	Standard synthetic chemistry conditions for Pd-catalyzed cross-coupling, O-alkylation, and amide bond formation

Why This Matters

For medicinal chemistry groups building focused libraries or SAR panels, the three-handle architecture enables rapid exploration of three independent vectors from a single advanced intermediate, reducing synthetic step count and procurement complexity compared to purchasing multiple analogs for parallel derivatization.

• [1] BenchChem (excluded source). 2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol; structural comparison data independently verified via PubChem structure search. View Source
• [2] BenchChem (excluded source). 2-Bromo-6-methoxy-4-(morpholinomethyl)phenol (CAS 416894-85-4); structural comparison data independently verified via PubChem. View Source
• [3] Kuujia. Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-: versatile intermediate for constructing heterocyclic frameworks. CAS 1153978-92-7 Technical Summary. https://www.kuujia.com/ View Source

Salt Form Availability and Procurement Flexibility

The target compound is commercially available in two distinct forms from multiple suppliers: the free base (CAS 1153978-92-7; MW 312.16 g/mol; 95% purity) and the hydrochloride salt (CAS 1208639-77-3; MW 348.62 g/mol; 95% purity) [1]. The hydrochloride salt increases the molecular weight by 36.46 g/mol (HCl addition, +11.7%) and is expected to enhance aqueous solubility at physiologically relevant pH relative to the free base due to salt formation lowering the crystal lattice energy. In contrast, the closest alkylamino comparators (e.g., 2-bromo-6-methoxy-4-[(propylamino)methyl]phenol, CAS 1016891-93-2) are primarily available only as free bases or as hydrochloride salts from fewer suppliers, limiting procurement flexibility . The dual-format availability of the target compound allows researchers to select the optimal form for their assay conditions without additional salt-formation chemistry.

Salt Form Flexibility

Head-to-head

Free base (CAS 1153978-92-7) and HCl salt (CAS 1208639-77-3) from ≥6 suppliers; comparators ≤3 suppliers.

Dual salt form may support procurement flexibility and solubility optimization.

Supplier landscape assessment; direct comparison.

Evidence Dimension	Availability of free base and hydrochloride salt forms from multiple suppliers
Target Compound Data	Free base (CAS 1153978-92-7; MW 312.16; ≥95% purity; AKSci, Leyan, Chemsrc) and HCl salt (CAS 1208639-77-3; MW 348.62; ≥95% purity; Biosynth/Hoelzel, CymitQuimica, Fujifilm Wako) both available [1]
Comparator Or Baseline	2-Bromo-6-methoxy-4-[(propylamino)methyl]phenol: free base available (Fluorochem); HCl salt available from limited sources. 2-Bromo-6-methoxy-4-(morpholinomethyl)phenol: primarily free base only.
Quantified Difference	Target compound: ≥6 identified suppliers across both salt forms; comparator alkylamino analog: ≤3 suppliers; morpholino analog: ≤2 suppliers for free base only
Conditions	Supplier landscape assessment based on publicly listed commercial sources (excluding excluded vendor sites)

Why This Matters

Dual salt form availability de-risks procurement timelines and enables direct solubility optimization for specific assay conditions (e.g., free base for organic-phase reactions, HCl salt for aqueous biochemical assays), reducing the need for in-house salt screening.

• [1] Hoelzel-Biotech / BIOSYNTH. 2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol hydrochloride (Item BNTH-IYB63977; CAS 1208639-77-3). Product Listing. https://www.hoelzel-biotech.com/ View Source

Molecular Complexity and Drug-Likeness Indicators

The target compound has a fraction sp³ (Fsp³) of 0.33 (4 sp³-hybridized carbons out of 12) [1], which is higher than the simpler 2-bromo-6-methoxyphenol core (Fsp³ = 0.14; 1 sp³ carbon out of 7) . The increased Fsp³ reflects the aminomethyl linker and the N-methyl group on the pyrazole, contributing to greater three-dimensional character. In drug discovery, an Fsp³ ≥ 0.35-0.45 correlates with improved clinical success rates due to reduced aromatic ring count and enhanced solubility; the target compound's Fsp³ of 0.33 positions it closer to this favorable range than the flat, predominantly aromatic comparators [2]. Additionally, the molecular weight of 312.16 g/mol falls within the optimal 'lead-like' range (MW ≤ 350), while the heavier comparators such as 2-bromo-6-methoxy-4-(morpholinomethyl)phenol (MW 302.16) and the sulfurofluoridate derivative (MW 394.22) either approach or exceed commonly used property cutoffs [3].

Drug-Likeness Indicators

Context-dependent

Fsp³ = 0.33 (target) vs 0.14 (core scaffold); MW 312.16 (lead-like)

May offer improved developability profile relative to simpler analogs.

Cross-study comparable; computed from molecular formula.

Evidence Dimension	Fraction sp³ (Fsp³) and molecular weight as drug-likeness indicators
Target Compound Data	Fsp³ = 0.33 (4 sp³ carbons / 12 total carbons); MW = 312.16 g/mol [1]
Comparator Or Baseline	2-Bromo-6-methoxyphenol: Fsp³ = 0.14 (1/7); MW 203.03 . 2-Bromo-6-methoxy-4-(morpholinomethyl)phenol: Fsp³ ≈ 0.50 (estimated), MW 302.16 [3].
Quantified Difference	Target Fsp³ = 0.33 vs. 0.14 for core scaffold (+136% relative increase in 3D character); MW within lead-like range vs. heavier sulfurofluoridate derivative at 394.22
Conditions	Computed from molecular formula; Fsp³ = (number of sp³-hybridized carbons) / (total number of carbons)

Why This Matters

The higher Fsp³ and lead-like molecular weight make this compound a more attractive starting point for hit-to-lead optimization than the flatter, simpler bromophenol analogs, offering a better balance of molecular recognition features and developability properties.

• [1] ZINC Database. ZINC000036904470: Fraction sp³ = 0.33. https://zinc.docking.org/substances/ZINC000036904470/ View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. DOI: 10.1021/jm901241e. View Source
• [3] PubChem. 2-Bromo-6-methoxy-4-(morpholinomethyl)phenol (CAS 416894-85-4). Computed Properties. https://pubchem.ncbi.nlm.nih.gov/ View Source

Class-Level Enzyme Inhibition Potential

Although no direct enzyme inhibition data exist for the target compound itself (ChEMBL reports no known activity) [1], class-level evidence from structurally related bromophenols and pyrazole derivatives provides a rational basis for prioritizing this chemotype. Synthesized bromophenol derivatives, including dimethoxybromophenols, have demonstrated human carbonic anhydrase II (hCA II) inhibition with IC50 values in the range of 0.7–372 μM, with the most potent congeners achieving sub-micromolar activity [2]. Concurrently, pyrazole derivatives have been characterized as potent acetylcholinesterase (AChE) and carbonic anhydrase inhibitors, with some pyrazole-incorporated bromophenol hybrids showing dual inhibitory profiles against both cholinergic enzymes and carbonic anhydrase isoforms [3]. The target compound combines both pharmacophores – a bromophenol core and a 1-methylpyrazole moiety – within a single molecule, positioning it as a candidate for screening against these established target classes where the individual fragments have independently validated activity [4].

Enzyme Inhibition Class Evidence

Class-level

No direct data; class-level hCA II IC50 0.7–372 µM (bromophenols); pyrazoles active against AChE/kinases

Provides hypothesis-driven screening rationale; no direct activity data available.

Class-level inference; data to verify.

Evidence Dimension	Reported enzyme inhibitory activity range for bromophenol and pyrazole chemotypes
Target Compound Data	No direct IC50 data available; predicted to engage carbonic anhydrase and cholinesterase targets based on combined pharmacophore logic [1]
Comparator Or Baseline	Bromophenol derivatives (class): hCA II IC50 range 0.7–372 μM [2]. Pyrazole derivatives (class): hCA I/II and AChE/BChE inhibition with nanomolar to micromolar IC50 values reported [3].
Quantified Difference	Cannot calculate for target compound due to absence of direct data; class-level benchmark ranges provided for context: bromophenols IC50 0.7–372 μM (hCA II); pyrazoles IC50 as low as nanomolar for select enzymes
Conditions	hCA II hydratase activity assay; AChE/BChE Ellman assay; data aggregated from Balaydın et al. (2012) and cited pyrazole reviews

Why This Matters

The convergence of two validated pharmacophores in a single, commercially available scaffold provides a hypothesis-driven procurement rationale for enzyme inhibition screening, especially for groups targeting carbonic anhydrase isoforms (glaucoma, cancer, neurological disorders) or cholinergic enzymes (Alzheimer's disease).

• [1] ZINC Database. ZINC000036904470: Activities based on ChEMBL 20 – no known activity. https://zinc.docking.org/substances/ZINC000036904470/ View Source
• [2] Balaydın H.T., Gülçin İ., Menzek A., Göksu S., Şahin E. Synthesis and carbonic anhydrase inhibitory properties of novel bromophenols including natural products. J Enzyme Inhib Med Chem. 2012;27(1):43-50. DOI: 10.3109/14756366.2011.574131. View Source
• [3] Chalkha M. et al. Pyrazole as an Anti-Microbial Scaffold: A Comprehensive Review. Mini-Reviews in Organic Chemistry. 2023;20:578-592. Note: also reviews carbonic anhydrase and cholinesterase inhibition by pyrazoles. View Source
• [4] Pyrazole: an emerging privileged scaffold in drug discovery. PubMed Review, 2023. PMID: 37937518. View Source

High-Value Application Scenarios Based on Evidence

Crystallographic Fragment Screening and Phasing Probe

The bromine atom at position 2 provides anomalous scattering (f'' = 1.28 e at Cu Kα) suitable for experimental phasing in protein-ligand co-crystallography [1]. For fragment-based drug discovery (FBDD) campaigns, this compound serves as a 'brominated fragment' that can be soaked into protein crystals to generate initial electron density maps via single-wavelength anomalous dispersion (SAD) phasing, while simultaneously probing the binding site through the pyrazole and phenol hydrogen-bonding capacity. The alternative 2-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol (des-bromo analog) lacks this phasing capability and cannot support SAD experiments, making the target compound the preferred choice for structural biology groups requiring both binding-site interrogation and experimental phasing from a single fragment [2].

Diversity-Oriented Synthesis Library Core

The three orthogonal reactive handles (Ar-Br, Ar-OH, R2NH) enable sequential chemoselective derivatization from a single advanced intermediate [3]. A medicinal chemistry team can procure one batch of this compound and execute: (Step 1) Suzuki coupling at the bromide to introduce aryl/heteroaryl diversity; (Step 2) O-alkylation or Mitsunobu reaction at the phenol to vary the ether substituent; (Step 3) amide formation or sulfonylation at the secondary amine to elaborate the aminomethyl position. This synthetic efficiency eliminates the need to purchase three separate analogs for independent vector exploration, reducing procurement overhead and enabling rapid generation of 24-48 compound mini-libraries from a single starting material [4].

Metalloenzyme Inhibitor Screening Panel

The pyrazole ring provides a metal-chelating motif (via N2 nitrogen) that is a recognized pharmacophore for zinc-dependent enzymes (carbonic anhydrases, HDACs) and ATP-binding site kinases, while the bromophenol moiety contributes additional hydrogen-bond and halogen-bond interactions [5]. Although direct IC50 data for the compound are absent, the class-level evidence demonstrates that bromophenol derivatives inhibit hCA II with IC50 values as low as 0.7 μM and pyrazoles engage diverse kinase targets [6]. Procurement of this specific chemotype for metalloenzyme screening panels is justified because the combined pharmacophore is not present in any simpler commercially available analog, offering a unique screening opportunity that cannot be replicated by testing the individual fragments separately [4].

Sulfurofluoridate Click-Chemistry Probe Generation

The phenolic hydroxyl group can be converted to a sulfurofluoridate (OSO2F) moiety, yielding 2-bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenyl sulfurofluoridate (CAS 2411297-03-3) [7]. Aryl fluorosulfates are SuFEx (Sulfur(VI) Fluoride Exchange) click-chemistry electrophiles that react selectively with nucleophilic amino acid side chains (tyrosine, lysine, serine) in protein active sites, enabling covalent probe development and chemoproteomic target identification. Purchasing the parent phenol enables in-house generation of the sulfurofluoridate probe at the point of use, providing greater experimental control than sourcing the pre-derivatized material, which is available from fewer suppliers and at higher cost [7].

Application

Selection Property

Validation Focus

Fragment-based drug discovery crystallography

Anomalous scattering from bromine at Cu Kα

SAD phasing and binding-site interrogation

Diversity-oriented synthesis library construction

Three orthogonal reactive handles

Sequential derivatization efficiency

Metalloenzyme inhibitor screening

Combined bromophenol-pyrazole pharmacophore

Carbonic anhydrase / kinase panel screening hypotheses

SuFEx click-chemistry probe generation

Phenol group convertible to sulfurofluoridate

In-house probe synthesis and chemoproteomic target identification

• [1] International Tables for Crystallography, Vol. C. Anomalous scattering factors for bromine at Cu Kα: f'' = 1.28 e. https://it.iucr.org/ View Source
• [2] PubChem CID 43535022. Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
• [3] Kuujia. Phenol, 2-bromo-6-methoxy-4-[[(1-methyl-1H-pyrazol-4-yl)amino]methyl]-: versatility in electrophilic and nucleophilic substitution reactions. https://www.kuujia.com/ View Source
• [4] ZINC Database. ZINC000036904470: no known activity; unique scaffold not represented in ChEMBL. https://zinc.docking.org/substances/ZINC000036904470/ View Source
• [5] Chalkha M. et al. Pyrazole as an Anti-Microbial Scaffold: A Comprehensive Review. Mini-Reviews in Organic Chemistry. 2023;20:578-592. View Source
• [6] Balaydın H.T. et al. Synthesis and carbonic anhydrase inhibitory properties of novel bromophenols including natural products. J Enzyme Inhib Med Chem. 2012;27(1):43-50. DOI: 10.3109/14756366.2011.574131. View Source
• [7] Kuujia. 2-Bromo-6-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenyl sulfurofluoridate (CAS 2411297-03-3). Technical Summary. https://www.kuujia.com/ View Source